ent-Voriconazole
ent-Voriconazole
The (2S,3R) enantiomer in Voriconazole drug substance.
Brand Name:
Vulcanchem
CAS No.:
137234-63-0
VCID:
VC20806572
InChI:
InChI=1S/C16H14F3N5O/c1-10(15-14(19)5-20-7-22-15)16(25,6-24-9-21-8-23-24)12-3-2-11(17)4-13(12)18/h2-5,7-10,25H,6H2,1H3/t10-,16+/m1/s1
SMILES:
CC(C1=NC=NC=C1F)C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O
Molecular Formula:
C16H14F3N5O
Molecular Weight:
349.31 g/mol
ent-Voriconazole
CAS No.: 137234-63-0
Cat. No.: VC20806572
Molecular Formula: C16H14F3N5O
Molecular Weight: 349.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | The (2S,3R) enantiomer in Voriconazole drug substance. |
|---|---|
| CAS No. | 137234-63-0 |
| Molecular Formula | C16H14F3N5O |
| Molecular Weight | 349.31 g/mol |
| IUPAC Name | (2S,3R)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1,2,4-triazol-1-yl)butan-2-ol |
| Standard InChI | InChI=1S/C16H14F3N5O/c1-10(15-14(19)5-20-7-22-15)16(25,6-24-9-21-8-23-24)12-3-2-11(17)4-13(12)18/h2-5,7-10,25H,6H2,1H3/t10-,16+/m1/s1 |
| Standard InChI Key | BCEHBSKCWLPMDN-HWPZZCPQSA-N |
| Isomeric SMILES | C[C@H](C1=NC=NC=C1F)[C@@](CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O |
| SMILES | CC(C1=NC=NC=C1F)C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O |
| Canonical SMILES | CC(C1=NC=NC=C1F)C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O |
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